Cas no 2024451-25-8 (3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride)

• Product Name: 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride
• CAS No: 2024451-25-8
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5796183
• PubChem ID: 165746821
• Update Time: 2025-10-18

3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1155021
• 3-[(dimethylamino)methyl]piperidine-1-carbonyl chloride
• 2024451-25-8
• 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride

• Inchi： 1S/C9H17ClN2O/c1-11(2)6-8-4-3-5-12(7-8)9(10)13/h8H,3-7H2,1-2H3
• InChI Key： HBZHOKXSFMQXNU-UHFFFAOYSA-N
• SMILES： ClC(N1CCCC(CN(C)C)C1)=O

Computed Properties

• Exact Mass: 204.1029409g/mol
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6Ų

Additional information on 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride

Introduction to 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride (CAS No. 2024451-25-8)

3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride, identified by its CAS number 2024451-25-8, is a significant intermediate in the field of pharmaceutical chemistry. This compound, featuring a piperidine core substituted with a dimethylaminomethyl group and a carbonyl chloride functional group, has garnered attention due to its versatile applications in the synthesis of bioactive molecules. The unique structural attributes of this compound make it a valuable tool for medicinal chemists and researchers exploring novel therapeutic agents.

The carbonyl chloride moiety in 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride is particularly noteworthy, as it serves as an excellent electrophile for nucleophilic substitution reactions. This reactivity allows for the facile introduction of various functional groups, enabling the construction of complex molecular architectures. Such properties are highly advantageous in drug discovery, where rapid and efficient synthesis of target compounds is often required.

In recent years, the demand for innovative methodologies in medicinal chemistry has led to the exploration of novel reagents like 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride. One of the most compelling applications of this compound is in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic profiles. The ability to incorporate this intermediate into peptide-like structures has opened new avenues for the development of treatments for a variety of diseases, including cancer and inflammatory disorders.

Moreover, the dimethylaminomethyl group in 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride contributes to the compound's ability to act as a chiral auxiliary or a scaffold for asymmetric synthesis. This feature is particularly relevant in the context of enantioselective drug design, where the stereochemistry of a molecule can significantly influence its biological activity. Researchers have leveraged this property to develop enantiomerically pure compounds with enhanced therapeutic efficacy and reduced side effects.

Recent advancements in computational chemistry have further highlighted the utility of 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride. Molecular modeling studies have demonstrated that this compound can serve as a key building block in the design of small-molecule inhibitors targeting enzyme active sites. By integrating this intermediate into drug candidates, scientists have been able to predict and optimize binding interactions with biological targets, thereby accelerating the drug discovery process.

The synthesis of 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride itself presents an interesting challenge due to its reactive nature. The carbonyl chloride functionality must be handled under controlled conditions to prevent decomposition, which underscores the importance of precise synthetic methodologies. Despite these challenges, recent reports have described innovative synthetic routes that enhance both yield and purity, making this compound more accessible for industrial applications.

In conclusion, 3-[(Dimethylamino)methyl]piperidine-1-carbonyl chloride (CAS No. 2024451-25-8) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes.